XD14 XD14 XD14 is a novel BET bromodomain inhibitor.
Brand Name: Vulcanchem
CAS No.: 1370888-71-3
VCID: VC0547314
InChI: InChI=1S/C20H27N3O5S/c1-6-15-18(13(5)24)12(4)21-19(15)20(26)22-16-11-14(9-10-17(16)25)29(27,28)23(7-2)8-3/h9-11,21,25H,6-8H2,1-5H3,(H,22,26)
SMILES: CCC1=C(NC(=C1C(=O)C)C)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N(CC)CC)O
Molecular Formula: C20H27N3O5S
Molecular Weight: 421.512

XD14

CAS No.: 1370888-71-3

Inhibitors

VCID: VC0547314

Molecular Formula: C20H27N3O5S

Molecular Weight: 421.512

Purity: >98% (or refer to the Certificate of Analysis)

XD14 - 1370888-71-3

CAS No. 1370888-71-3
Product Name XD14
Molecular Formula C20H27N3O5S
Molecular Weight 421.512
IUPAC Name 4-acetyl-N-[5-(diethylsulfamoyl)-2-hydroxyphenyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide
Standard InChI InChI=1S/C20H27N3O5S/c1-6-15-18(13(5)24)12(4)21-19(15)20(26)22-16-11-14(9-10-17(16)25)29(27,28)23(7-2)8-3/h9-11,21,25H,6-8H2,1-5H3,(H,22,26)
Standard InChIKey DPBKLIVPNYGQQG-UHFFFAOYSA-N
SMILES CCC1=C(NC(=C1C(=O)C)C)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N(CC)CC)O
Appearance Solid powder
Description XD14 is a novel BET bromodomain inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms XD14; XD 14; XD-14
Reference 1: Sahni JM, Keri RA. Targeting bromodomain and extraterminal proteins in breast cancer. Pharmacol Res. 2018 Mar;129:156-176. doi: 10.1016/j.phrs.2017.11.015. Epub 2017 Nov 16. Review. PubMed PMID: 29154989; PubMed Central PMCID: PMC5828951.
2: Pan D, Kather M, Willmann L, Schlimpert M, Bauer C, Lagies S, Schmidtkunz K, Eisenhardt SU, Jung M, Günther S, Kammerer B. Metabolic Response to XD14 Treatment in Human Breast Cancer Cell Line MCF-7. Int J Mol Sci. 2016 Oct 24;17(10). pii: E1772. PubMed PMID: 27783056; PubMed Central PMCID: PMC5085796.
3: Hügle M, Lucas X, Weitzel G, Ostrovskyi D, Breit B, Gerhardt S, Einsle O, Günther S, Wohlwend D. 4-Acyl Pyrrole Derivatives Yield Novel Vectors for Designing Inhibitors of the Acetyl-Lysine Recognition Site of BRD4(1). J Med Chem. 2016 Feb 25;59(4):1518-30. doi: 10.1021/acs.jmedchem.5b01267. Epub 2016 Jan 14. PubMed PMID: 26731611.
PubChem Compound 52670832
Last Modified Nov 11 2021
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